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Compound of Interest

Compound Name: 1,3-Diethylurea

Cat. No.: B146665

This guide provides essential information regarding the molecular properties of 1,3-
Diethylurea, tailored for researchers, scientists, and professionals in the field of drug
development.

Core Molecular Data

1,3-Diethylurea is a chemical compound with established physical and chemical properties.
The fundamental molecular details are summarized below for easy reference and comparison.

Property Value Citations
Chemical Formula C5H12N20 [11121[3114]
Linear Formula C2H5NHCONHC2H5 [1]
Molecular Weight 116.16 g/mol [11[4115]
CAS Number 623-76-7 [1][2][5][6]
EC Number 210-811-3 [5]

) White to almost white powder
Physical Form ) ] [2]
or crystalline solid

Melting Point 112-113 °C [3]

Solubility Soluble in water [21[31[5]
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Experimental Protocols and Further Information

Detailed experimental protocols for the synthesis or analysis of 1,3-Diethylurea are not readily
available in the provided search results. One source mentions a synthetic method involving the
hydrolysis of bicaret in sulfuric acid, followed by neutralization and extraction, yielding 1,3-
diethylurea[3]. However, a comprehensive, step-by-step protocol is not described. For specific
analytical procedures, such as *H NMR, users are directed to specialized chemical
databases[4].

Signaling Pathways and Workflows

Currently, there is no readily available information within the initial search results detailing
specific signaling pathways, experimental workflows, or logical relationships involving 1,3-
Diethylurea that would necessitate a visual diagram. The primary application mentioned is its
use as an intermediate in the production of dyes, pharmaceuticals, and pesticides[3]. Further
research into specific biological activities or mechanisms of action would be required to
delineate any relevant pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146665#molecular-weight-and-formula-of-1-3-
diethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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